Cas no 81456-58-8 (methanediylbis(2-oxo-2H-chromene-4,3-diyl) dipyridine-3-carboxylate)

• Product Name: methanediylbis(2-oxo-2H-chromene-4,3-diyl) dipyridine-3-carboxylate
• CAS No: 81456-58-8
• MF: C₃₁H₁₈N₂O₈
• MW: 546.483228206635
• CID: 1803560
• PubChem ID: 157957
• Update Time: 2025-04-21

methanediylbis(2-oxo-2H-chromene-4,3-diyl) dipyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methanediylbis(2-oxo-2H-chromene-4,3-diyl) dipyridine-3-carboxylate
• [2-oxo-4-[[2-oxo-3-(pyridine-3-carbonyloxy)chromen-4-yl]methyl]chromen-3-yl] pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, methylenebis(2-oxo-2H-1-benzopyran-3,4-diyl)ester
• DTXSID20231117
• 81456-58-8

• Inchi： 1S/C31H18N2O8/c34-28(18-7-5-13-32-16-18)40-26-22(20-9-1-3-11-24(20)38-30(26)36)15-23-21-10-2-4-12-25(21)39-31(37)27(23)41-29(35)19-8-6-14-33-17-19/h1-14,16-17H,15H2
• InChI Key： HSGBMKIFBXLRIL-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC1=2)CC1=C(C(=O)OC2C=CC=CC1=2)OC(C1C=NC=CC=1)=O)OC(C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 546.10631554g/mol
• Monoisotopic Mass: 546.10631554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 131Ų